Cas no 88128-45-4 (Butanedioic acid, 2,2-difluoro-, 1-ethyl ester)

• Product Name: Butanedioic acid, 2,2-difluoro-, 1-ethyl ester
• CAS No: 88128-45-4
• MF: C₆H₇F₂O₄
• MW: 181.114189386368
• CID: 644075
• PubChem ID: 71410652
• Update Time: 2025-04-19

Butanedioic acid, 2,2-difluoro-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,2-difluoro-, 1-ethyl ester
• 4-ethoxy-3,3-difluoro-4-oxobutanoate
• 88128-45-4
• DTXSID30830317

• Inchi： 1S/C6H8F2O4/c1-2-12-5(11)6(7,8)3-4(9)10/h2-3H2,1H3,(H,9,10)/p-1
• InChI Key： QSUOVHKEJITMAB-UHFFFAOYSA-M
• SMILES： FC(C(=O)OCC)(CC(=O)[O-])F

Computed Properties

• Exact Mass: 181.03124002g/mol
• Monoisotopic Mass: 181.03124002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų